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Compound of Interest

Compound Name: Tranilast

Cat. No.: B1681356 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Tranilast in a laboratory setting. Adherence to these procedures is critical to ensure personnel

safety and environmental protection. Tranilast is known to be harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1][2]. Therefore, it is imperative that it is not

released into the environment[1][2].

Immediate Safety and Handling Precautions
Before handling Tranilast for disposal, ensure you are wearing appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. In case of a spill, prevent

the substance from entering drains or water courses[1][2]. For solid Tranilast, sweep up the

material and collect it in a sealed, airtight container for disposal[3]. If Tranilast is in a solution,

absorb the spill with an inert, liquid-binding material such as diatomite or universal binders[1]

[2].

Summary of Key Safety and Disposal Information
The following table summarizes the critical hazard and disposal information for Tranilast.
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Parameter Information Source

Acute Toxicity Harmful if swallowed. [1][2][4]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.
[1][2]

Primary Disposal Route

Dispose of contents and

container to an approved

waste disposal plant.

[1][2][3][4]

Environmental Release

Avoid release to the

environment. Do not let

product enter drains.

[1][2][4]

Container Disposal

Dispose of the container

through a waste management

company authorized by the

local government.

Step-by-Step Disposal Protocol for Tranilast
The disposal of Tranilast must be carried out in accordance with applicable regional, national,

and local laws and regulations[3].

Waste Identification and Segregation:

Identify all waste streams containing Tranilast, including pure substance, solutions, and

contaminated materials (e.g., pipette tips, weighing boats, contaminated PPE).

Segregate Tranilast waste from other laboratory waste to prevent cross-contamination

and ensure proper disposal.

Waste Collection and Storage:

Collect Tranilast waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical and clearly marked as "Hazardous

Waste" with the name "Tranilast."
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Store the waste container in a cool, well-ventilated area, away from incompatible materials

such as strong acids, alkalis, and oxidizing agents[2].

Accidental Release Containment:

In the event of a spill, immediately contain the material.

For solid spills, carefully sweep the material to avoid dust formation and place it in the

designated waste container[3].

For liquid spills, absorb the material with a non-combustible absorbent material and place

it in the waste container.

Clean the contaminated area thoroughly, observing environmental regulations[3].

Final Disposal:

Arrange for the disposal of the Tranilast waste through a licensed and approved

hazardous waste disposal company.

Do not dispose of Tranilast down the drain or in the regular trash.

Provide the waste disposal company with a complete and accurate description of the

waste, including the Safety Data Sheet (SDS) for Tranilast.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Tranilast in a laboratory setting.
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Caption: Workflow for the safe disposal of Tranilast waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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